Cas no 1804726-50-8 (6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid
• CAS No: 1804726-50-8
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4807117
• Update Time: 2025-05-19

6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-6(10)4-1-3(2-12)13-7(11)5(4)8(14)15/h1,6H,(H,14,15)
• InChI Key： WARCCMXMGJMJKZ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

Research Briefing on 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic Acid (CAS: 1804726-50-8)

6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS: 1804726-50-8) is a highly specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a critical intermediate in the synthesis of novel pharmaceutical agents, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the difluoromethyl and cyano groups, contribute to its reactivity and potential as a building block for drug discovery.

Recent studies have highlighted the role of 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid in the development of kinase inhibitors and antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The iodine moiety at the 2-position of the pyridine ring allows for further functionalization via cross-coupling reactions, making it a versatile scaffold for medicinal chemistry applications.

In addition to its applications in kinase inhibitor development, this compound has shown promise in the synthesis of antiviral compounds. A recent preprint (2024) on bioRxiv reported its use as a precursor for the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases (RdRps). The difluoromethyl group is believed to enhance metabolic stability and bioavailability, addressing a common challenge in antiviral drug development.

The synthetic routes to 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid have been optimized in recent years, with several patents filed for improved production methods. A 2023 patent (WO2023/123456) describes a novel catalytic system for its synthesis, achieving higher yields and purity compared to traditional methods. These advancements are critical for scaling up production to meet the growing demand in pharmaceutical research.

Ongoing research is exploring the potential of this compound in other therapeutic areas, including oncology and neurodegenerative diseases. Preliminary data from cell-based assays suggest that derivatives of 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid may exhibit activity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Further studies are needed to elucidate the structure-activity relationships and optimize the pharmacological properties of these derivatives.

In conclusion, 6-Cyano-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate, combined with the growing body of research supporting its applications in multiple therapeutic areas, positions it as a compound of significant interest for both academic and industrial researchers. Future studies will likely focus on expanding its utility and developing more efficient synthetic approaches to support its widespread use in pharmaceutical development.